1-(3,4-Dichlorobenzothioyl)-4-ethylpiperazine

• Molecular Formula: C13H16Cl2N2S
• Molecular Weight: 303.2 g/mol
• IUPAC Name: (3,4-dichlorophenyl)-(4-ethylpiperazin-1-yl)methanethione
• InChI: InChI=1S/C13H16Cl2N2S/c1-2-16-5-7-17(8-6-16)13(18)10-3-4-11(14)12(15)9-10/h3-4,9H,2,5-8H2,1H3
• InChI Key: YSWVIGJDOZEAPY-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C(=S)C2=CC(=C(C=C2)Cl)Cl

Description

1-(3,4-Dichlorobenzothioyl)-4-ethylpiperazine, also known as DCB-ETP, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The compound belongs to the class of piperazine derivatives and has a molecular formula of C13H16Cl2N2S.

Mechanism of Action

1-(3,4-Dichlorobenzothioyl)-4-ethylpiperazine acts by irreversibly binding to VMAT2, thereby inhibiting the uptake and storage of monoamines in synaptic vesicles. This results in increased extracellular levels of monoamines, which in turn leads to enhanced neurotransmission and improved cognitive function.
Biochemical and Physiological Effects:
1-(3,4-Dichlorobenzothioyl)-4-ethylpiperazine has been found to have a number of biochemical and physiological effects, including increased dopamine and serotonin release, enhanced cognitive function, and improved memory retention. The compound has also been found to have neuroprotective effects, particularly in the treatment of neurodegenerative disorders such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(3,4-Dichlorobenzothioyl)-4-ethylpiperazine is its selectivity for VMAT2, which makes it a promising candidate for the treatment of neurological disorders. However, the compound has also been found to have limitations, particularly in terms of its stability and solubility, which can affect its efficacy in vivo.

Future Directions

There are several future directions for research on 1-(3,4-Dichlorobenzothioyl)-4-ethylpiperazine, including the development of more stable and soluble analogs, the investigation of its potential therapeutic applications in other neurological disorders, and the exploration of its mechanism of action at the molecular level. Additionally, further studies are needed to assess the safety and efficacy of the compound in vivo.

Synthesis Methods

1-(3,4-Dichlorobenzothioyl)-4-ethylpiperazine can be synthesized through a two-step process involving the reaction of 3,4-dichlorobenzothiazole with ethylenediamine followed by the reaction of the resulting product with ethyl chloroformate. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

1-(3,4-Dichlorobenzothioyl)-4-ethylpiperazine has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as schizophrenia and depression. The compound has been found to act as a potent and selective inhibitor of the vesicular monoamine transporter 2 (VMAT2), which is responsible for the uptake and storage of monoamines such as dopamine, serotonin, and norepinephrine in synaptic vesicles.